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Compound of Interest

Compound Name: Sparfosic acid

Cat. No.: B1681977

For Researchers, Scientists, and Drug Development Professionals

Introduction

Sparfosic acid, also known as N-(Phosphonacetyl)-L-aspartic acid (PALA), is a potent inhibitor
of the enzyme aspartate transcarbamoyl transferase (ATCase).[1] ATCase catalyzes the
second committed step in the de novo pyrimidine biosynthesis pathway, a critical process for
DNA and RNA synthesis.[1] By inhibiting this pathway, Sparfosic acid disrupts the production
of pyrimidine nucleotides, leading to cell cycle arrest in the S phase and subsequent apoptosis,
particularly in rapidly proliferating cancer cells.[1] This mechanism of action has positioned
Sparfosic acid as a subject of interest in oncology research, often investigated in combination
with other chemotherapeutic agents like 5-fluorouracil.[1]

These application notes provide detailed protocols for the preparation and formulation of
Sparfosic acid for in vivo studies, along with essential quality control parameters and
considerations for animal model selection.

Chemical and Physical Properties

A thorough understanding of the physicochemical properties of Sparfosic acid is fundamental
for its effective formulation and delivery.
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Property Value Reference
Molecular Formula C6H10NOS8P [21[3114]
Molecular Weight 255.12 g/mol [3]
Appearance Solid [2][3]

Water: > 950 mg/mLDMSO:
Solubility 180 mg/mL (requires [11[3]

sonication)

The bulk material is stable but
hygroscopic and should be
- protected from moisture.
Stability _ [3]
Aqueous solutions (1 mg/mL)
are stable for at least 2 weeks

at room temperature.

Solid: -20°C for long-term

storage (months to years),

protected from light. 0-4°C for
Storage [4]

short-term storage (days to

weeks).Stock Solution: -20°C

or -80°C.

Mechanism of Action: Inhibition of Pyrimidine
Biosynthesis

Sparfosic acid exerts its cytotoxic effects by targeting the de novo pyrimidine biosynthesis
pathway. This pathway is essential for the synthesis of uridine monophosphate (UMP), a
precursor for all other pyrimidine nucleotides.
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Dissolve Sparfosic Acid
in DMSO (Stock Solution)
Add PEG300

Vortex until clear

[Add Stock Solution to PEGSOOJ

;
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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studies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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